Cas no 1805086-91-2 (2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide
• CAS No: 1805086-91-2
• MF: C₆H₅F₂N₃O₅S
• MW: 269.18280673027
• CID: 4890212
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H5F2N3O5S/c7-5(8)4-3(17(9,15)16)1-2(12)6(10-4)11(13)14/h1,5,12H,(H2,9,15,16)
• InChI Key： ZSFSNYZXMBLVJU-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C([N+](=O)[O-])N=C1C(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 0.4
• Topological Polar Surface Area: 148

Additional information on 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide

Introduction to 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide (CAS No. 1805086-91-2)

2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1805086-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxy group, and a nitro substituent, contributes to its unique chemical properties and potential applications in drug discovery.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The hydroxy group introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interaction with biological targets. Meanwhile, the nitro group serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on harnessing the potential of pyridine sulfonamides in therapeutic applications. These compounds have demonstrated promise as inhibitors of enzymes involved in cancer progression, such as kinases and proteases. The structural framework of 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide aligns well with this trend, offering a scaffold that can be modified to target specific disease pathways.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have indicated that pyridine sulfonamides can modulate signaling pathways critical for tumor growth and survival. The difluoromethyl substitution, in particular, has been shown to improve drug-like properties such as bioavailability and resistance profiles. Furthermore, the hydroxy and nitro functional groups provide opportunities for selective interactions with biological macromolecules, making this compound a valuable candidate for structure-activity relationship (SAR) studies.

The pharmaceutical industry has increasingly recognized the importance of lead compounds with multifunctional groups for developing next-generation therapeutics. 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide exemplifies this approach by integrating several pharmacophoric elements into a single molecule. This design philosophy has led to the discovery of several high-potency inhibitors with clinical relevance. For instance, derivatives of pyridine sulfonamides have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancers.

Advances in computational chemistry and high-throughput screening have further accelerated the discovery process for compounds like 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide. These technologies enable researchers to predict binding affinities and optimize molecular structures with unprecedented precision. By leveraging these tools, scientists can rapidly identify analogs with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms into drug design has also played a pivotal role in accelerating the development pipeline.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide presents both challenges and opportunities for synthetic chemists. The introduction of the difluoromethyl group often requires specialized methodologies to ensure regioselectivity and high yield. Similarly, the manipulation of the nitro group necessitates careful control to avoid unwanted side reactions. However, recent advances in catalytic processes have made it possible to construct complex scaffolds more efficiently than ever before.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-6-nitropyridine-3-sulfonamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.